Cas no 133735-47-4 (Acetic acid,2-[(3,6-dihydroxy-2,4-dimethoxyphenyl)thio]-)

• Product Name: Acetic acid,2-[(3,6-dihydroxy-2,4-dimethoxyphenyl)thio]-
• CAS No: 133735-47-4
• MF: C₁₀H₁₂O₆S
• MW: 260.263682365417
• CID: 161587
• PubChem ID: 131665
• Update Time: 2025-04-19

Acetic acid,2-[(3,6-dihydroxy-2,4-dimethoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(3,6-dihydroxy-2,4-dimethoxyphenyl)thio]-
• 2-(3,6-dihydroxy-2,4-dimethoxyphenyl)sulfanylacetic acid
• 2,6-dimethoxyhydroquinone-3-mercaptoacetic acid
• [(3,6-dihydroxy-2,4-dimethoxyphenyl)sulfanyl]acetic acid
• Acetic acid, ((3,6-dihydroxy-2,4-dimethoxyphenyl)thio)-
• Dmq-MA
• DTXSID90158347
• SCHEMBL10387145
• 133735-47-4

• Inchi： 1S/C10H12O6S/c1-15-6-3-5(11)10(17-4-7(12)13)9(16-2)8(6)14/h3,11,14H,4H2,1-2H3,(H,12,13)
• InChI Key： ASIQVPPVPSRUQB-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C(=CC(=C(C=1OC)O)OC)O

Computed Properties

• Exact Mass: 260.03546
• Monoisotopic Mass: 260.03545927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 96.22